Cas no 1325306-34-0 (2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone)

• Product Name: 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone
• CAS No: 1325306-34-0
• MF: C₁₂H₁₄N₂O₅S
• MW: 298.314961910248
• CID: 5178516
• Update Time: 2025-07-15

2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[(2-nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone
• 2-(2-nitrophenyl)sulfonyl-1-pyrrolidin-1-ylethanone
• 2-(2-nitrobenzenesulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one
• 1-{[(2-nitrophenyl)sulfonyl]acetyl}pyrrolidine
• STL133465
• 2-((2-Nitrophenyl)sulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one
• Ethanone, 2-[(2-nitrophenyl)sulfonyl]-1-(1-pyrrolidinyl)-
• 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone

• Inchi： 1S/C12H14N2O5S/c15-12(13-7-3-4-8-13)9-20(18,19)11-6-2-1-5-10(11)14(16)17/h1-2,5-6H,3-4,7-9H2
• InChI Key： SQYZBKYIGAYYSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(CC(N1CCCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 473
• XLogP3: 1
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone

Introduction to 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone (CAS No. 1325306-34-0)

2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1325306-34-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a nitrophenylsulfonyl group and a pyrrolidinyl moiety, contribute to its unique chemical and pharmacological properties.

The nitrophenylsulfonyl group is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. This moiety is capable of engaging with multiple targets, including enzymes and receptors, which makes it an attractive component for drug design. In particular, the electron-withdrawing nature of the nitro group enhances the reactivity and binding affinity of the molecule, facilitating interactions with biological systems.

On the other hand, the pyrrolidin-1-yl group introduces a cyclic amine structure that is commonly found in many bioactive compounds. Pyrrolidine derivatives are known for their ability to enhance solubility and metabolic stability, which are critical factors in drug development. The presence of this group in 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone suggests potential applications in enhancing the pharmacokinetic profile of derived drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the nitrophenylsulfonyl and pyrrolidin-1-yl groups can form stable hydrogen bonds and hydrophobic interactions with key residues in proteins, suggesting their potential as binding sites for therapeutic intervention.

One of the most promising areas of research involving 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The structural features of this compound make it a viable candidate for designing molecules that can selectively inhibit specific kinases without affecting others.

In vitro studies have demonstrated that derivatives of 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings are particularly exciting given the increasing evidence linking JAKs to autoimmune diseases and CDKs to cancer progression. The ability to modulate these kinases with high specificity could lead to the development of novel therapeutics that address unmet medical needs.

Another area where this compound shows promise is in the treatment of neurological disorders. The pyrrolidin-1-yl group has been shown to enhance blood-brain barrier penetration, which is a significant challenge in drug delivery for central nervous system (CNS) disorders. By incorporating this moiety into drug candidates, researchers aim to improve the bioavailability and efficacy of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The nitro group in 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone also presents opportunities for further functionalization. Reductive or oxidative cleavage of the nitro group can yield new derivatives with altered biological activities. This flexibility allows chemists to fine-tune the properties of the molecule, making it adaptable for various therapeutic applications.

Recent research has also explored the potential antimicrobial properties of derivatives of this compound. The combination of a sulfonyl group and a nitrophenyl moiety has been found to disrupt bacterial cell membranes, leading to increased susceptibility to antibiotics. This finding could be particularly relevant in addressing rising concerns about antibiotic resistance.

In conclusion, 2-[(2-Nitrophenyl)sulfonyl]-1-(pyrrolidin-1-yl)ethanone (CAS No. 1325306-34-0) represents a promising scaffold for pharmaceutical development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in medicinal chemistry research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.